Cas no 1060807-47-7 (2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde)

2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 2-position and a trifluoromethyl group at the 6-position—enhance reactivity and stability, making it valuable for derivatization. The aldehyde functionality at the 4-position allows for further functionalization via condensation, reduction, or nucleophilic addition, facilitating the construction of complex molecular frameworks. This compound is particularly useful in the development of bioactive molecules due to its electron-withdrawing groups, which influence electronic properties and metabolic stability. Its high purity and well-defined reactivity profile make it a reliable intermediate for research and industrial applications.

2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde structure

1060807-47-7 structure

Product Name:2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde

CAS No:1060807-47-7

MF:C₇H₃ClF₃NO

MW:209.553031206131

MDL:MFCD13188805

CID:1011011

PubChem ID:57346518

Update Time:2025-06-07

2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(trifluoromethyl)isonicotinaldehyde
- 2-chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde
- 2-Chloro-6-trifluoroMethyl-pyridine-4-carbaldehyde
- AB67160
- AKOS015995070
- DB-355898
- CS-0194185
- MFCD13188805
- EN300-755288
- 1060807-47-7
- DWAKSLJAOOGKSP-UHFFFAOYSA-N
- J-508914
- DTXSID30721190
- SCHEMBL23269439
- E90853
- 2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde
- MDL： MFCD13188805
- Inchi： 1S/C7H3ClF3NO/c8-6-2-4(3-13)1-5(12-6)7(9,10)11/h1-3H
- InChI Key： DWAKSLJAOOGKSP-UHFFFAOYSA-N
- SMILES： ClC1=CC(C=O)=CC(C(F)(F)F)=N1

Computed Properties

Exact Mass: 208.9855259g/mol
Monoisotopic Mass: 208.9855259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 30Å²

2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde Pricemore >>

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abcr	AB517150-500 mg	2-Chloro-6-(trifluoromethyl)isonicotinaldehyde	1060807-47-7		500MG	€559.10	2022-07-29
abcr	AB517150-1 g	2-Chloro-6-(trifluoromethyl)isonicotinaldehyde	1060807-47-7		1g	€761.90	2022-07-29
Apollo Scientific	PC51496-250mg	2-Chloro-6-(trifluoromethyl)isonicotinaldehyde	1060807-47-7		250mg	£145.00	2025-02-21
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Chemenu	CM176808-1g	2-Chloro-6-(trifluoromethyl)isonicotinaldehyde	1060807-47-7	95%	1g	$599	2021-08-05
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TRC	C421980-50mg	2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde	1060807-47-7		50mg	$75.00	2023-05-18
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